Boxidine hydrochloride
Overview
Description
Boxidine Hydrochloride is the hydrochloride salt form of boxidine, an agent that inhibits the transformation of 7-dehydrocholesterol to cholesterol and also inhibits sterol absorption.
Scientific Research Applications
1. Sepsis-Induced Lung Injury
Penehyclidine hydrochloride can attenuate sepsis-induced acute lung injury by down-regulating HMGB1 mRNA expression and inhibiting NF-κB activation, as found in a study on septic rats (Yang, Chang, & Liu, 2014).
2. Pharmacological Properties
Penehyclidine hydrochloride, manufactured in China, is widely used clinically as a reversal agent in cases of organic phosphorus poisoning and as a preanesthetic medication. It shows protective effects on various organs, such as the heart, lungs, brain, kidneys, intestines, and liver (Wang, Gao, & Ma, 2018).
3. Anoxia/Reoxygenation Injury in Cardiomyocytes
Penehyclidine hydrochloride has been shown to protect H9c2 cardiomyocytes against anoxia/reoxygenation injury by modulating the mitochondrial apoptosis pathway (Wang et al., 2017).
4. Treatment of Chronic Obstructive Pulmonary Disease (COPD)
Penehyclidine hydrochloride may be a promising candidate for the treatment of COPD due to its ability to attenuate Toll-like receptors (Xiao, Liao, & Tong, 2012).
5. Development and Clinical Application
Penehyclidine hydrochloride is a novel medicine developed in China with significant effects in treating urgent toxicosis of organic phosphorus, highlighting its potential for further research and development (Zheng, 2005).
6. Pharmacokinetic Studies
Research on the pharmacokinetics of penehyclidine hydrochloride includes studies on its chiral separation, distributions in animals, and pharmacokinetics in humans, providing a reference for its further exploitation (Zheng-ji, 2009).
Properties
| 23239-86-3 | |
Molecular Formula |
C19H21ClF3NO |
Molecular Weight |
371.8 g/mol |
IUPAC Name |
1-[2-[4-[4-(trifluoromethyl)phenyl]phenoxy]ethyl]pyrrolidine;hydrochloride |
InChI |
InChI=1S/C19H20F3NO.ClH/c20-19(21,22)17-7-3-15(4-8-17)16-5-9-18(10-6-16)24-14-13-23-11-1-2-12-23;/h3-10H,1-2,11-14H2;1H |
InChI Key |
WQIGUMCAPSUZKW-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)CCOC2=CC=C(C=C2)C3=CC=C(C=C3)C(F)(F)F.Cl |
Canonical SMILES |
C1CCN(C1)CCOC2=CC=C(C=C2)C3=CC=C(C=C3)C(F)(F)F.Cl |
| 23239-86-3 | |
synonyms |
oxidine boxidine hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,3R,7R,9R,10S,11S)-9-methyl-4-methylidene-6,12-dioxatetracyclo[9.2.2.01,10.03,7]pentadecane-5,14-dione](/img/structure/B1261066.png)
![3-{[(2,3-dihydroxypropoxy)(hydroxy)phosphoryl]oxy}-2-(hexadecanoyloxy)propyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate](/img/structure/B1261079.png)
![(6R)-7-[(2-amino-1-oxo-2-phenylethyl)amino]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid](/img/structure/B1261086.png)
